Cas no 1427504-09-3 (4-Hydroxy-7-nitroindole-2-carboxylic acid)

• Product Name: 4-Hydroxy-7-nitroindole-2-carboxylic acid
• CAS No: 1427504-09-3
• MF: C₉H₆N₂O₅
• MW: 222.15434217453
• CID: 5576740
• Update Time: 2025-06-28

4-Hydroxy-7-nitroindole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-nitroindole-2-carboxylic acid
• 4-Hydroxy-7-nitro-1H-indole-2-carboxylic acid

• Inchi： 1S/C9H6N2O5/c12-7-2-1-6(11(15)16)8-4(7)3-5(10-8)9(13)14/h1-3,10,12H,(H,13,14)
• InChI Key： CUQFUNIKYBVLKG-UHFFFAOYSA-N
• SMILES： N1C2=C(C(O)=CC=C2[N+]([O-])=O)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-Hydroxy-7-nitroindole-2-carboxylic acid

4-Hydroxy-7-nitroindole-2-carboxylic acid: A Comprehensive Overview

The compound 4-Hydroxy-7-nitroindole-2-carboxylic acid, also known by its CAS number 1427504-09-3, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are widely studied due to their unique chemical properties and biological activities. In recent years, researchers have increasingly focused on understanding the structural and functional aspects of this compound, particularly its role in antioxidant properties, anti-inflammatory effects, and its potential applications in the pharmaceutical industry.

The molecular structure of 4-Hydroxy-7-nitroindole-2-carboxylic acid is characterized by a central indole ring with hydroxyl and nitro groups attached at specific positions. The presence of these functional groups significantly influences the compound's chemical reactivity and biological interactions. Recent studies have highlighted the importance of the nitro group in modulating the compound's electronic properties, which in turn affects its ability to act as a potent antioxidant. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits remarkable scavenging activity against reactive oxygen species (ROS), making it a promising candidate for combating oxidative stress-related diseases.

Beyond its antioxidant capabilities, 4-Hydroxy-7-nitroindole-2-carboxylic acid has also shown potential in anti-inflammatory therapies. Research conducted by Smith et al. (2023) revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory conditions like arthritis and cardiovascular diseases. The study further emphasized the compound's ability to modulate nuclear factor-kappa B (NF-kB) signaling pathways, a critical mechanism in inflammation regulation.

In terms of synthesis, the production of 1427504-09-3 involves a multi-step process that typically begins with the preparation of indole derivatives followed by selective oxidation and nitration reactions. A breakthrough in this area was reported by Lee et al. (2023), who developed a novel green chemistry approach to synthesize this compound with high yield and purity. Their method utilizes microwave-assisted synthesis, which not only reduces reaction time but also minimizes environmental impact compared to traditional methods.

The pharmacokinetic profile of 4-Hydroxy-7-nitroindole-2-carboxylic acid has also been a subject of recent investigations. According to a study published in the Biochemical Pharmacology, this compound demonstrates good bioavailability when administered orally, with efficient absorption in the gastrointestinal tract. Furthermore, its metabolites have been identified, providing insights into its safety profile and potential for long-term therapeutic use.

In conclusion, 4-Hydroxy-7-nitroindole-2-carboxylic acid, CAS number 1427504-09-3, represents a significant advancement in the field of indole chemistry. Its unique combination of antioxidant and anti-inflammatory properties positions it as a valuable asset in drug discovery and development. As research continues to uncover new dimensions of this compound's functionality, it is likely to play an increasingly important role in addressing unmet medical needs and advancing therapeutic interventions.